Cas no 325459-90-3 (Benzene,1-bromo-3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-)

Benzene,1-bromo-3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)- structure
325459-90-3 structure
Product Name:Benzene,1-bromo-3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-
CAS No:325459-90-3
MF:C14H4BrF17
MW:575.058423042297
CID:301475
PubChem ID:3333285
Update Time:2025-04-19

Benzene,1-bromo-3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-
    • 1-bromo-3-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)benzene
    • 1-BROMO-3-(HEPTADECAFLUOROOCTYL)-BENZENE
    • 1-Bromo-3-(heptadecafluorooctyl)benzene
    • 1-Bromo-3-(perfluorooctyl)benzene
    • 76071_ALDRICH
    • 76071_FLUKA
    • AC1MNTP9
    • AG-F-08836
    • CTK4G8860
    • AKOS015889078
    • DTXSID30391554
    • 325459-90-3
    • CCDZSLNFIBUPNY-UHFFFAOYSA-N
    • NS00109865
    • Inchi: 1S/C14H4BrF17/c15-6-3-1-2-5(4-6)7(16,17)8(18,19)9(20,21)10(22,23)11(24,25)12(26,27)13(28,29)14(30,31)32/h1-4H
    • InChI Key: CCDZSLNFIBUPNY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

  • Exact Mass: 573.92242
  • Monoisotopic Mass: 573.922
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 679
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: White powder
  • Density: 1.735
  • Melting Point: 41-46 °C
  • Boiling Point: 258.4°C at 760 mmHg
  • Flash Point: 110.1°C
  • Refractive Index: 1.361
  • PSA: 0
  • Solubility: Not determined
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